Cas no 6332-22-5 ((2E)-1-(4-bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one)

(2E)-1-(4-bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one structure
6332-22-5 structure
Product Name:(2E)-1-(4-bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one
CAS No:6332-22-5
MF:C15H10BrClO
MW:321.596302509308
CID:959735
PubChem ID:5293152
Update Time:2025-04-19

(2E)-1-(4-bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-1-(4-bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one
    • (E)-1-(4-bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one
    • 4'-BROMO-4-CHLOROCHALCONE
    • 1-(4-bromophenyl)-3-(4-chlorophenyl)-2-propen-1-one
    • 1-(4-bromophenyl)-3-(4-chlorophenyl)propenone
    • 2-Propen-1-one, 1-(4-bromophenyl)-3-(4-chlorophenyl)-
    • 3-(4-bromophenyl)-1-(4-chlorophenyl)prop-2-en-1-one
    • 4'-Bromo-2-(p-chlorobenzylidene)acetophenone
    • 4-Chloro-4'-bromochalcone
    • AC1NRKA3
    • ACETOPHENONE, 4'-BROMO-2-(p-CHLOROBENZYLIDENE)-
    • AI3-16121
    • BRN 2271113
    • NSC32214
    • 1-(4-bromophenyl)-3-(4-chlorophenyl)-prop-2-en-1-one
    • Chalcone, 4'-bromo-4-chloro-
    • 6332-22-5
    • HYCQSDMDGCPEPI-XCVCLJGOSA-N
    • (2E)-1-(4-Bromophenyl)-3-(4-chlorophenyl)-2-propen-1-one #
    • 2-Propen-1-one, 1-(4-bromophenyl)-3-(4-chlorophenyl)-, (2E)-
    • trans-4'-Bromo-4-chlorochalcone
    • NSC-32214
    • STK664265
    • 126443-16-1
    • MFCD00018788
    • SCHEMBL658680
    • NSC 32214
    • 2N-046
    • HS2VWJ8YE5
    • AKOS003239137
    • CHEMBL1289003
    • (E)-1-(4-Bromophenyl)-3-(4-chlorophenyl)-2-propen-1-one
    • MDL: MFCD03425125
    • Inchi: 1S/C15H10BrClO/c16-13-6-4-12(5-7-13)15(18)10-3-11-1-8-14(17)9-2-11/h1-10H/b10-3+
    • InChI Key: HYCQSDMDGCPEPI-XCVCLJGOSA-N
    • SMILES: BrC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)Cl)=O

Computed Properties

  • Exact Mass: 319.9604
  • Monoisotopic Mass: 319.96036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 4.99860

(2E)-1-(4-bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one Pricemore >>

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